Cas no 516510-90-0 ((4-(trans-4-Butylcyclohexyl)phenyl)boronic acid)

• Product name: (4-(trans-4-Butylcyclohexyl)phenyl)boronic acid
• CAS No: 516510-90-0
• MF: C₁₆H₂₅BO₂
• MW: 260.1795
• CID: 1082926
• PubChem ID: 15458090

(4-(trans-4-Butylcyclohexyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(trans-4-Butylcyclohexyl)phenyl)boronic acid
• [4-(4-butylcyclohexyl)phenyl]boronic acid
• 315220-11-2
• SCHEMBL2556952
• MFCD09750934
• 4-(4-butylcyclohexyl)phenylboronic acid
• A820889
• 516510-90-0
• 4-trans(4-n-Butylcyclohexyl)phenylboronicacid
• DTXSID40572953
• {4-[(1s,4r)-4-butylcyclohexyl]phenyl}boronic acid
• (4-(4-Butylcyclohexyl)phenyl)boronic acid
• XAPVHVFVQKPDAJ-UHFFFAOYSA-N
• AKOS005146051
• CS-0178337
• 4-(TRANS-4-BUTYLCYCLOHEXYL)PHENYLBORONIC ACID
• AKOS015839539

• Inchi： InChI=1S/C16H25BO2/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(12-10-15)17(18)19/h9-14,18-19H,2-8H2,1H3
• InChI Key： XAPVHVFVQKPDAJ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C=C1)C2CCC(CC2)CCCC)(O)O

Computed Properties

• Exact Mass: 260.1947602g/mol
• Monoisotopic Mass: 260.1947602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),